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Chemical Profile and Solubility

Chlorobutanol hemihydrate (CAS 6001-64-5) is commonly used as an antimicrobial preservative in

pharmaceutical formulations. Here are its key chemical properties and solubility data [1] [2] [3]:

Table 1: Basic Chemical Properties of Chlorobutanol Hemihydrate

Property Value

Molecular Formula C₄H₇Cl₃O • 1/2H₂O

Molecular Weight 186.46 g/mol

CAS Number 6001-64-5

Appearance White to yellow solid [1]

Odor Camphoraceous [3]

Table 2: Solubility and Stock Solution Preparation [1] [2]
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Solvent Solubility
Concentration
(mg/mL)

Molar Concentration
(mM)

DMSO 100 mg/mL (with ultrasonic aid) 100 mg/mL 536.31 mM

DMSO Soluble (Sonication
recommended)

80 mg/mL 429.05 mM

Detailed Protocol for Stock Solution Preparation

The following diagram outlines the general workflow for preparing a chlorobutanol hemihydrate stock

solution:
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Workflow for Preparing Chlorobutanol Hemihydrate Stock Solution Begin Preparation

Calculate required mass
based on desired concentration

and solvent volume

Weigh chlorobutanol
hemihydrate powder accurately

Transfer powder to
sterile vial or tube

Add solvent (e.g., DMSO)
to achieve final volume

Apply ultrasonic treatment
until solid is fully dissolved

and solution is clear

Aliquot and label
with date, concentration,
and storage conditions

Store at recommended
temperature

Click to download full resolution via product page
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Procedure for 100 mg/mL Stock Solution in DMSO [1]

Calculation: Determine the mass of chlorobutanol hemihydrate needed. For example, to prepare 1
mL of a 100 mg/mL solution, you require 100 mg of the powder.

Weighing: Accurately weigh 100 mg of chlorobutanol hemihydrate using an analytical balance.
Dissolution: Transfer the powder into a clean, dry vial. Add anhydrous DMSO to a total volume of 1

mL.
Sonication: Sonicate the mixture to aid dissolution until a clear solution is obtained. The solution may

be warmed slightly if necessary, but avoid excessive heating.
Aliquoting: Aliquot the stock solution into sterile, tightly sealed vials to minimize loss of potency from

repeated freeze-thaw cycles and contact with moisture.

Storage, Stability, and Safety

Proper handling and storage are critical for maintaining solution stability and ensuring personnel safety.

Storage Conditions [1]

Powder: Store at -20°C for up to 3 years, or at 4°C for up to 2 years. Keep the container tightly

closed and away from moisture.
Stock Solution in DMSO:

-80°C: Up to 6 months
-20°C: Up to 1 month

Safety and Handling [4]

Chlorobutanol hemihydrate is classified as Acute Toxicity Category 4 (Oral).
Please note that this product is for research use only and is not intended for diagnostic or

therapeutic use in humans [1] [2].

Application Notes for Researchers

Solvent Choice: Anhydrous DMSO is the recommended solvent for preparing high-concentration
stock solutions. Be aware that hygroscopic DMSO can absorb moisture from the air, which may affect

the solubility and stability of the hemihydrate form over time [1].
In Vitro & In Vivo Use: For cellular assays, dilute the stock solution in your assay buffer or culture

medium. For animal studies, further formulation is required. One referenced protocol uses a working
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solution of 2 mg/mL, prepared in a vehicle of 10% DMSO, 40% PEG300, 5% Tween 80, and 45%

saline [1] [2].
Quality Control: For critical pharmaceutical development work, the purity of the compound should be

verified. The European Pharmacopoeia (EP) provides a reference standard for this purpose [4]. An
HPLC method with a C18 column and a mobile phase of methanol-water (50:50) can be used to

analyze the compound and check for degradation [5].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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